N-[2-(Acetyloxy)ethyl]-N,N-dimethyldodecan-1-aminium bromide

• CAS RN: 112453-50-6
• Molecular Formula: C18H38BrNO2
• Molecular Weight: 380.4 g/mol
• IUPAC Name: 2-acetyloxyethyl-dodecyl-dimethylazanium;bromide
• InChI: InChI=1S/C18H38NO2.BrH/c1-5-6-7-8-9-10-11-12-13-14-15-19(3,4)16-17-21-18(2)20;/h5-17H2,1-4H3;1H/q+1;/p-1
• InChI Key: SZBFSSRGLABQDL-UHFFFAOYSA-M
• Canonical SMILES: CCCCCCCCCCCC[N+](C)(C)CCOC(=O)C.[Br-]

Description

N-[2-(Acetyloxy)ethyl]-N,N-dimethyldodecan-1-aminium bromide is a useful research compound. Its molecular formula is C18H38BrNO2 and its molecular weight is 380.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

In a reaction vessel was placed 13.14 grams of dodecyl dimethyl 2-hydroxyethyl ammonium bromide, 21.22 grams of acetone solvent and 4.72 grams of sodium carbonate. While stirring under nitrogen, 3.27 grams of acetyl chloride was added dropwise. Gas evolution occurred. The mixture was then refluxed (approx. 60° C.) for 6 hours. The solvent was removed under vacuum. The residue was extracted with isopropanol to dissolve the quat and the solution was filtered hot to removed sodium chloride and sodium carbonate. The filtrate was evaporated under vacuum leaving as the product dodecyl dimethyl acetyloxyethyl ammonium bromide.